Cas no 1936265-75-6 (5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1936265-75-6
• MF: C₈H₄FIN₂O₂
• MW: 306.032437324524
• CID: 4828173
• Update Time: 2025-07-18

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• AK673293

• Inchi： 1S/C8H4FIN2O2/c9-3-1-4-5(10)6(8(13)14)12-7(4)11-2-3/h1-2H,(H,11,12)(H,13,14)
• InChI Key： YCHXPRWLYNRRJO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)NC2C1=CC(=CN=2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Introduction to 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1936265-75-6)

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1936265-75-6) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyridine carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of a fluorine and an iodine substituent on the pyrrolopyridine scaffold imparts distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The molecular structure of 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is characterized by a central pyrrolopyridine core with a carboxylic acid group at the 2-position. The fluorine atom at the 5-position and the iodine atom at the 3-position introduce significant electronic and steric effects, which can influence the compound's reactivity, solubility, and binding affinity to biological targets. These properties make it an attractive starting point for the synthesis of more complex molecules with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary data suggest that it may have antiviral properties, particularly against RNA viruses such as influenza and coronaviruses. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

In the realm of cancer research, 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been investigated for its ability to modulate signaling pathways associated with tumor growth and metastasis. Studies have demonstrated that it can inhibit the activation of specific kinases, such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. This makes it a promising candidate for further exploration in oncology drug discovery programs.

The synthetic accessibility of 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is another factor contributing to its appeal in academic and industrial settings. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. One notable approach involves a palladium-catalyzed coupling reaction followed by selective functionalization steps to introduce the fluorine and iodine substituents. These synthetic strategies not only facilitate large-scale production but also enable the rapid generation of structurally diverse analogs for hit-to-lead optimization.

Beyond its direct therapeutic applications, 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid serves as an important tool in chemical biology studies. Its unique chemical properties make it suitable for use as a probe to investigate protein-protein interactions and other cellular processes. For example, it can be used to study the role of specific enzymes in signal transduction pathways or to identify novel targets for drug development.

In conclusion, 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1936265-75-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.